Cas no 2176-62-7 (Pentachloropyridine)

• Product Name: Pentachloropyridine
• CAS No: 2176-62-7
• MF: C₅Cl₅N
• MW: 251.325196266174
• MDL: MFCD00006230
• CID: 42569
• PubChem ID: 16584
• Update Time: 2025-04-18

Pentachloropyridine Chemical and Physical Properties

Names and Identifiers

• Perchloropyridine
• 2,3,4,5,6-Pentachlorpyridine
• 2,3,4,5,6- Penta chloro pyridine
• Pentachloropyridine
• N-Ethylmorpholine
• Pentachlorpyridine
• 2,3,4,5,6-pentachloro-pyridin
• 2,3,4,5,6-PENTCHLOROPYRIDINE
• 3,5-dichloro-2,4,6-trichloropyridine
• pentachloro-pyridin
• pentachloro-pyridine
• Pentachlor-pyridin
• Pentapyridine
• 2,3,4,5,6-Pentachloropyridine
• D77706
• FT-0634096
• DTXSID2022179
• DTXCID102179
• 2,4,5,6-Pentachloropyridine
• CS-W010210
• C5CL5N_250K
• NCGC00164060-03
• NSC 26286
• MFCD00006230
• AS-14843
• C5CL5N_150K
• W-107521
• UNII-6MM852KA6T
• AKOS005622686
• NCGC00164060-02
• PENTACHLOROPYRIDINE [HSDB]
• SCHEMBL468366
• Pyridine, 2,3,4,5,6-pentachloro-
• WLN: T6NJ BG CG DG EG FG
• C5CL5N_300K
• NSC-26286
• 6MM852KA6T
• Tox21_201578
• AM84768
• NCGC00259127-01
• A815655
• Q27265162
• Pyridine, pentachloro-
• EINECS 218-535-5
• NCGC00254444-01
• C5CL5N_100K
• HSDB 5867
• CAS-2176-62-7
• NS00003320
• NCGC00164060-01
• 2176-62-7
• EN300-20077
• C5CL5N_200K
• P1661
• NSC26286
• Pyridine,3,4,5,6-pentachloro-
• Tox21_300371
• BRN 0155197
• CHEMBL1872753
• DA-08138
• STK802167
• 2,3,4,5,6Pentachloropyridine
• BBL011025
• DB-038116
• Pyridine, 2,3,4,5,6pentachloro
• Pyridine, pentachloro

• MDL： MFCD00006230
• Inchi： 1S/C5Cl5N/c6-1-2(7)4(9)11-5(10)3(1)8
• InChI Key： DNDPLEAVNVOOQZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C(C=1Cl)Cl)Cl)Cl
• BRN： 155197

Computed Properties

• Exact Mass: 248.84700
• Monoisotopic Mass: 248.847
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.7500 (estimate)
• Melting Point: 123.0 to 127.0 deg-C
• Boiling Point: 280°C(lit.)
• Flash Point: 151.5 °C
• Refractive Index: 1.601
• Solubility: 9mg/l
• PSA: 12.89000
• LogP: 4.34860
• Solubility: Not determined
• Vapor Pressure: 0.01 mm Hg ( 20 °C)

Pentachloropyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S22-S26-S36-S24/25
• RTECS：UT7000000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• HazardClass：9
• TSCA：Yes
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines